N-(4-methoxyphenyl)-3-methyl-4-nitrobenzamide
Overview
Description
N-(4-methoxyphenyl)-3-methyl-4-nitrobenzamide, also known as MNBA, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. MNBA is a yellow crystalline powder that is soluble in organic solvents and is used as a reagent in organic synthesis.
Scientific Research Applications
Synthesis and Characterization
N-(4-methoxyphenyl)-3-methyl-4-nitrobenzamide is involved in various synthetic and characterization studies. For example, its derivatives, such as N-acetyl-N-(2-methoxyphenyl)acetamide and related compounds, have been synthesized and characterized using techniques like FTIR and NMR. These studies focus on understanding the steric effects and electronic properties influenced by different substituents on the benzene ring, which is crucial for applications in material science and molecular engineering (Al‐Sehemi et al., 2017).
Corrosion Inhibition
Research has demonstrated the potential of this compound derivatives in corrosion inhibition, particularly for mild steel in acidic conditions. The introduction of methoxy (OCH3) substituents enhances the inhibition efficiency, offering significant protection against corrosive dissolution. This is supported by both experimental and computational studies, highlighting its applicability in materials protection and industrial maintenance (Mishra et al., 2018).
Nonlinear Optical Properties
The compound and its derivatives have been investigated for their nonlinear optical properties. Such studies are vital in the field of photonics and optoelectronics, where materials with specific optical characteristics are required for applications like optical switches and limiters. These investigations often involve techniques like single beam z-scan with nanosecond laser pulses (Naseema et al., 2010).
Pharmaceutical Applications
Catalysis and Polymerization
This compound and related structures have been explored in the context of catalysis and polymerization. For instance, their role in catalyzing reactions, such as carbene insertion, indicates potential utility in synthetic chemistry and materials science for the development of novel polymers and chemical synthesis pathways (Trstenjak et al., 2013).
properties
IUPAC Name |
N-(4-methoxyphenyl)-3-methyl-4-nitrobenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O4/c1-10-9-11(3-8-14(10)17(19)20)15(18)16-12-4-6-13(21-2)7-5-12/h3-9H,1-2H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NPAIHQAJDKTCEJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C(=O)NC2=CC=C(C=C2)OC)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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